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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ST-836 hydrochloride was not found in the

public domain. The following guidance is based on general safety protocols for handling

potentially hazardous research chemicals and hydrochloride salts. Researchers, scientists, and

drug development professionals must conduct a thorough risk assessment before handling this

substance and consult with their institution's Environmental Health and Safety (EHS)

department.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to minimize exposure and ensure safety when

handling ST-836 hydrochloride. The following table summarizes the recommended PPE.
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Body Part Recommended PPE Rationale

Hands

Double-gloving with

chemotherapy-grade gloves

(ASTM D6978 compliant).[1]

Protects against direct skin

contact. Double gloving

provides an extra layer of

protection. Change gloves

every 30 minutes or

immediately if contaminated,

punctured, or torn.[1]

Body

Disposable, fluid-resistant

gown that opens in the back

with long sleeves and closed

cuffs.[1]

Prevents contamination of

personal clothing. Gowns

should be changed every 2-3

hours or immediately if

contaminated.[1]

Eyes/Face

Safety goggles.[1] A face

shield should be worn in

addition to goggles if there is a

splash hazard.

Protects eyes and face from

splashes of the chemical.[2]

Safety glasses with side

shields are not sufficient.[1]

Respiratory

An N95 surgical respirator

mask or a higher level of

respiratory protection based on

a risk assessment.[1][3]

Protects against inhalation of

airborne particles.[1][3] The

mask must be properly fit-

tested.[1] A surgical mask is

not a substitute for a respirator.

[3]

Feet Two pairs of shoe covers.[1]

Protects from contamination of

personal footwear and

prevents tracking of the

chemical outside the work

area. The second pair should

be donned before entering the

designated handling area.[1]
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A systematic approach to handling ST-836 hydrochloride is essential to maintain a safe

laboratory environment.

1. Preparation and Engineering Controls:

Designated Area: All handling of ST-836 hydrochloride should occur in a designated area,

such as a chemical fume hood or a Class II Biosafety Cabinet (BSC), to minimize exposure.

[3]

Negative Pressure: If compounding, ensure the work is performed in a negative pressure

environment to contain any aerosols.[4]

Gather Supplies: Before starting, ensure all necessary equipment and supplies are within the

containment area to avoid reaching outside of the controlled space.

2. Handling the Compound:

Donning PPE: Put on all required PPE in the correct order before entering the designated

handling area.

Weighing: If weighing the compound, do so within a ventilated enclosure to prevent the

dispersal of powder.

In Solution: When working with the compound in solution, handle it within the fume hood or

BSC to control vapors and aerosols.

Avoid Contact: Handle the substance in accordance with good industrial hygiene and safety

practices, avoiding contact with skin, eyes, or clothing.[5]

3. Post-Handling Procedures:

Decontamination: Decontaminate all surfaces and equipment after use.

Doffing PPE: Remove PPE in a manner that prevents self-contamination and dispose of it in

designated hazardous waste containers.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]
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Disposal Plan
Proper disposal of ST-836 hydrochloride and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

Hazardous Waste: All materials contaminated with ST-836 hydrochloride, including unused

compound, contaminated PPE, and cleaning materials, should be treated as hazardous

waste.

Labeling: Waste containers must be clearly labeled as hazardous waste, indicating the

contents.

2. Disposal Procedure:

Containers: Use designated, leak-proof, and properly labeled containers for all hazardous

waste.

Federal and Local Regulations: Dispose of all waste in accordance with federal, state, and

local regulations.[4] Consult your institution's EHS department for specific disposal protocols.

Empty Containers: Even empty containers that held ST-836 hydrochloride should be

disposed of as hazardous waste unless properly decontaminated.

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling of ST-836 hydrochloride,

from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

1. Designate Handling Area
(Fume Hood/BSC)

2. Gather All Necessary
Supplies

3. Don Full PPE

4. Weigh Compound in
Ventilated Enclosure

5. Prepare Solution in
Fume Hood/BSC

6. Decontaminate Surfaces
and Equipment

7. Doff PPE Correctly

8. Wash Hands Thoroughly

9. Segregate Contaminated
Waste

10. Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Safe handling workflow for ST-836 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1139235?utm_src=pdf-custom-synthesis
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs/controlling-occex
https://images.thdstatic.com/catalog/pdfImages/1d/1dcd9daf-066d-43f7-ae94-bbc13f54a5bd.pdf
https://mgchemicals.com/downloads/msds/01%20English%20Can-USA%20SDS/sds-836-p.pdf
https://www.benchchem.com/product/b1139235#personal-protective-equipment-for-handling-st-836-hydrochloride
https://www.benchchem.com/product/b1139235#personal-protective-equipment-for-handling-st-836-hydrochloride
https://www.benchchem.com/product/b1139235#personal-protective-equipment-for-handling-st-836-hydrochloride
https://www.benchchem.com/product/b1139235#personal-protective-equipment-for-handling-st-836-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139235?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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